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Fenclofenac Glucuronide Fenclofenac Glucuronide
Brand Name: Vulcanchem
CAS No.: 77182-37-7
VCID: VC0144572
InChI: InChI=1S/C20H18Cl2O9/c21-10-5-6-13(11(22)8-10)29-12-4-2-1-3-9(12)7-14(23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h1-6,8,15-18,20,24-26H,7H2,(H,27,28)/t15-,16-,17+,18-,20+/m0/s1
SMILES: C1=CC=C(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=C(C=C(C=C3)Cl)Cl
Molecular Formula: C20H18Cl2O9
Molecular Weight: 473.255

Fenclofenac Glucuronide

CAS No.: 77182-37-7

Reference Standards

VCID: VC0144572

Molecular Formula: C20H18Cl2O9

Molecular Weight: 473.255

Fenclofenac Glucuronide - 77182-37-7

CAS No. 77182-37-7
Product Name Fenclofenac Glucuronide
Molecular Formula C20H18Cl2O9
Molecular Weight 473.255
IUPAC Name (2S,3S,4S,5R,6S)-6-[2-[2-(2,4-dichlorophenoxy)phenyl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C20H18Cl2O9/c21-10-5-6-13(11(22)8-10)29-12-4-2-1-3-9(12)7-14(23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h1-6,8,15-18,20,24-26H,7H2,(H,27,28)/t15-,16-,17+,18-,20+/m0/s1
Standard InChIKey XFIVNRQWIBPUSG-HBWRTXEVSA-N
SMILES C1=CC=C(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=C(C=C(C=C3)Cl)Cl
Synonyms 1-[2-(2,4-Dichlorophenoxy)benzeneacetate]β-D-Glucopyranuronic Acid; _x000B_Fenclofenac Ester Glucuronide;
PubChem Compound 44147184
Last Modified Nov 11 2021
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